Cas no 1239461-99-4 (7-(Trifluoromethoxy)quinolin-2(1h)-one)

• Product Name: 7-(Trifluoromethoxy)quinolin-2(1h)-one
• CAS No: 1239461-99-4
• MF: C₁₀H₆F₃NO₂
• MW: 229.155353069305
• CID: 5040374
• Update Time: 2025-07-22

7-(Trifluoromethoxy)quinolin-2(1h)-one Chemical and Physical Properties

Names and Identifiers

• 7-(trifluoromethoxy)quinolin-2(1h)-one
• 7-(trifluoromethoxy)-1H-quinolin-2-one
• 7-(Trifluoromethoxy)quinolin-2(1h)-one

• Inchi： 1S/C10H6F3NO2/c11-10(12,13)16-7-3-1-6-2-4-9(15)14-8(6)5-7/h1-5H,(H,14,15)
• InChI Key： VNGLAAFMWKKVAV-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2C=CC(NC=2C=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 314
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 7-(Trifluoromethoxy)quinolin-2(1h)-one

Introduction to 7-(Trifluoromethoxy)quinolin-2(1H)-one (CAS No: 1239461-99-4)

7-(Trifluoromethoxy)quinolin-2(1H)-one (CAS No: 1239461-99-4) is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural and functional properties. This compound belongs to the quinoline family, which is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of a trifluoromethoxy group at the 7-position of the quinoline core introduces additional electronic and steric effects, which can modulate the compound's bioactivity and pharmacokinetic profile.

The trifluoromethoxy substituent is particularly noteworthy in medicinal chemistry due to its ability to enhance lipophilicity and metabolic stability, making it a valuable tool in drug design. This modification can influence both the binding affinity of the compound to its target enzymes or receptors and its overall pharmacokinetic behavior, including absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles. Recent studies have highlighted the potential of fluorinated quinolines as scaffolds for developing novel therapeutic agents.

In the context of contemporary pharmaceutical research, 7-(Trifluoromethoxy)quinolin-2(1H)-one has been explored for its potential applications in addressing various diseases. For instance, quinoline derivatives have shown promise in the development of antimalarial drugs, with modifications like the trifluoromethoxy group contributing to improved efficacy against drug-resistant strains of *Plasmodium*. Additionally, this compound has been investigated for its role in inhibiting kinases and other enzymes involved in cancer progression. The fluorine atom's electron-withdrawing nature enhances the compound's interaction with biological targets, making it a versatile candidate for further optimization.

Recent advances in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications, such as the introduction of a trifluoromethoxy group, influence the biological activity of quinoline derivatives. These studies have revealed that the trifluoromethoxy substituent can enhance binding interactions by increasing hydrophobicity and reducing polarizability at key binding sites. Such insights are crucial for rational drug design, allowing researchers to predict and fine-tune the properties of novel compounds before experimental synthesis.

The synthesis of 7-(Trifluoromethoxy)quinolin-2(1H)-one typically involves multi-step organic reactions, often starting from readily available quinoline precursors. Key synthetic strategies include nucleophilic substitution reactions to introduce the trifluoromethoxy group at the 7-position, followed by cyclization or other functional group transformations to achieve the desired structure. The use of advanced catalytic systems and green chemistry principles has improved the efficiency and sustainability of these synthetic routes, aligning with global efforts to minimize environmental impact.

From a medicinal chemistry perspective, one of the most compelling aspects of 7-(Trifluoromethoxy)quinolin-2(1H)-one is its potential as a lead compound for drug development. Its structural framework allows for further derivatization through techniques such as halogenation, alkylation, or aryl substitution, enabling researchers to explore a wide range of biological activities. For example, modifications at different positions on the quinoline ring can alter interactions with specific enzymes or receptors, leading to compounds with tailored pharmacological profiles.

The pharmacological evaluation of 7-(Trifluoromethoxy)quinolin-2(1H)-one has revealed several interesting properties. Preclinical studies have demonstrated its ability to inhibit certain kinases involved in tumor growth and metastasis. The fluorine atoms' electronic effects play a critical role in this inhibition by enhancing binding affinity through increased lipophilicity and reduced pKa values. Additionally, preliminary toxicology studies suggest that this compound exhibits moderate solubility in water and low toxicity at therapeutic doses, making it a promising candidate for further clinical investigation.

In conclusion,7-(Trifluoromethoxy)quinolin-2(1H)-one (CAS No: 1239461-99-4) represents an exciting opportunity in pharmaceutical research due to its unique structural features and demonstrated biological activity. The strategic placement of a trifluoromethoxy group on a quinoline scaffold provides a balance between bioactivity modulation and pharmacokinetic optimization. As research continues to uncover new applications for fluorinated heterocycles,7-(Trifluoromethoxy)quinolin-2(1H)-one is poised to play a significant role in the development of next-generation therapeutics.